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Compound of Interest

Compound Name: H-Ala-Pro-AFC

Cat. No.: B143283 Get Quote

Essential Safety and Handling Guide for H-Ala-
Pro-AFC
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling H-Ala-Pro-AFC (L-Alanyl-L-proline 7-

amido-4-trifluoromethylcoumarin). Adherence to these procedures is critical for ensuring

laboratory safety and experimental integrity.

Hazard Identification and Classification
H-Ala-Pro-AFC is a fluorogenic peptide substrate used in enzyme assays.[1][2][3][4] While

specific toxicological properties may not be exhaustively investigated, the compound is

classified with several hazards that necessitate careful handling.[5][6]

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[5]

Skin Corrosion/Irritation H315 Causes skin irritation.[5]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[5]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[5]
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Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for specific laboratory conditions.[7]

However, the following minimum PPE is mandatory when handling H-Ala-Pro-AFC to mitigate

exposure risks.[7][8]

PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles.[7][9]

Protects against

splashes that can

cause serious eye

irritation.[5]

Face Shield
Worn over safety

goggles.[7][9]

Recommended when

handling larger

quantities or if there is

a significant splash

risk.

Hand Protection Gloves
Disposable nitrile

gloves.[7][10]

Provides a barrier

against skin contact

which can cause

irritation.[5] Change

gloves immediately if

contaminated.[10]

Body Protection Lab Coat
Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.[8][10]

Respiratory Protection Respirator
Use in a well-

ventilated area.[5]

Avoid breathing

dust/fume/gas/mist/va

pors/spray.[5] A

respirator may be

necessary if handling

outside of a fume

hood.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of H-Ala-Pro-AFC from receipt to experimental use.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the lyophilized powder in a tightly sealed container in a freezer at or below -20°C,

protected from light and moisture.[3][11]

For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month in sealed,

light-protected containers.[11]

Preparation of Solutions:

All handling of the powdered form should be conducted in a chemical fume hood to avoid

inhalation of dust.[12]

Before handling, ensure all required PPE is correctly worn.

To prepare a stock solution, allow the vial to warm to room temperature before opening to

prevent condensation.

Use a calibrated pipette for adding solvent. Do not use mouth suction.[13]

Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use:

Conduct all procedures involving H-Ala-Pro-AFC on a designated and clearly labeled

work surface.

Use "bench paper" (disposable plastic-backed absorbent paper) to protect work surfaces

from contamination.[14]

Avoid the creation of aerosols.[14]
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Do not eat, drink, or smoke in the laboratory where H-Ala-Pro-AFC is being handled.[5]

[13]

Post-Experiment:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[5][9]

Decontaminate all work surfaces and equipment after use.

Disposal Plan
Proper disposal of H-Ala-Pro-AFC and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Collect unused H-Ala-Pro-AFC powder and any materials grossly contaminated with the

powder (e.g., weigh boats, contaminated gloves) in a clearly labeled, sealed waste

container.

Dispose of as chemical waste in accordance with local, state, and federal regulations.[6]

Liquid Waste:

Collect all solutions containing H-Ala-Pro-AFC in a designated, sealed, and clearly

labeled hazardous waste container.

Do not pour solutions down the drain.

One recommended disposal method is to mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber, following all

environmental regulations.[6]

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent.
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Dispose of the rinsate as hazardous liquid waste.

Deface the label on the empty container before disposing of it in the appropriate waste

stream.

Emergency Procedures
If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[5] Seek

medical attention if you feel unwell.[6]

If on Skin: Wash the affected area with plenty of soap and water.[5] Remove contaminated

clothing. If skin irritation occurs, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing.[5] Seek immediate medical attention.

If Swallowed: Rinse mouth.[5] Do NOT induce vomiting. Seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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